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Compound of Interest

Compound Name:
tert-Butyl (pyridin-3-

ylmethyl)carbamate

Cat. No.: B012255 Get Quote

CAS Number: 102297-41--6

This technical guide provides a comprehensive overview of tert-Butyl (pyridin-3-
ylmethyl)carbamate, a key building block in modern organic synthesis, particularly within the

realm of pharmaceutical research and drug development. This document is intended for

researchers, scientists, and professionals in the drug development industry, offering detailed

information on its properties, synthesis, safety, and applications.

Chemical and Physical Properties
tert-Butyl (pyridin-3-ylmethyl)carbamate, also known by its synonym N-Boc-3-

(aminomethyl)pyridine, is a white to off-white solid. The tert-butyloxycarbonyl (Boc) protecting

group on the aminomethyl pyridine structure makes it a valuable intermediate for the synthesis

of more complex molecules. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 102297-41-6

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol

Appearance Solid

IUPAC Name tert-butyl N-(pyridin-3-ylmethyl)carbamate

Synonyms
N-Boc-3-(aminomethyl)pyridine, 3-(Boc-

aminomethyl)pyridine

A more detailed summary of its computed physicochemical properties is provided in the

following table for easy reference.

Parameter Value

XLogP3 1.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 4

Exact Mass 208.121177757 Da

Monoisotopic Mass 208.121177757 Da

Topological Polar Surface Area 51.2 Å²

Heavy Atom Count 15

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling

tert-Butyl (pyridin-3-ylmethyl)carbamate. It is recommended to handle this compound in a

well-ventilated area, preferably a fume hood, and to wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.
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Based on available safety data, the following GHS classifications and precautionary statements

are provided.

Hazard Class Category Hazard Statement

Skin irritation 2 Causes skin irritation (H315)

Eye irritation 2A
Causes serious eye irritation

(H319)

Specific target organ toxicity —

single exposure
3

May cause respiratory irritation

(H335)

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols: Synthesis
The synthesis of tert-Butyl (pyridin-3-ylmethyl)carbamate is a standard procedure in organic

chemistry, typically involving the protection of the primary amine of 3-(aminomethyl)pyridine

with a tert-butyloxycarbonyl (Boc) group. A common method utilizes di-tert-butyl dicarbonate

(Boc₂O) in the presence of a base.

General Synthesis of tert-Butyl (pyridin-3-
ylmethyl)carbamate
A widely used method for the Boc-protection of 3-(aminomethyl)pyridine is as follows:

Reactants: 3-(Aminomethyl)pyridine, Di-tert-butyl dicarbonate (Boc₂O)
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Solvent: A suitable solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or a

biphasic system like dioxane/water.

Base: A mild base like triethylamine (Et₃N) or sodium bicarbonate (NaHCO₃) is often used to

neutralize the acid formed during the reaction.

Procedure:

Dissolve 3-(aminomethyl)pyridine in the chosen solvent.

Add the base to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction

mixture at room temperature or cooled in an ice bath.

Stir the reaction mixture for several hours until completion, which can be monitored by

thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically washed with water and brine, dried over

an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure to

yield the crude product.

The crude product can be purified by column chromatography or recrystallization to obtain

pure tert-Butyl (pyridin-3-ylmethyl)carbamate.

Lithiation and Functionalization
Further functionalization of the pyridine ring can be achieved through lithiation.[1]

Reactants: tert-Butyl (pyridin-3-ylmethyl)carbamate, t-Butyllithium (t-BuLi)

Solvent: Anhydrous Tetrahydrofuran (THF)

Procedure:

Dissolve tert-Butyl (pyridin-3-ylmethyl)carbamate in anhydrous THF under an inert

atmosphere (e.g., argon or nitrogen).
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Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add three mole equivalents of t-butyllithium to the solution. This results in the

formation of a dilithium reagent, with lithiation occurring on the carbamate nitrogen and the

4-position of the pyridine ring.

After stirring for a specified time at -78 °C, an electrophile (e.g., an aldehyde, ketone, or

alkyl halide) is added to the reaction mixture.

The reaction is allowed to proceed at low temperature and then gradually warmed to room

temperature.

The reaction is quenched with a suitable reagent (e.g., saturated aqueous ammonium

chloride).

The product is extracted, purified, and characterized.
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Caption: Lithiation and functionalization of tert-Butyl (pyridin-3-ylmethyl)carbamate.

Applications in Drug Discovery and Development
The carbamate functional group is a prevalent structural motif in a wide array of approved

therapeutic agents.[2] Carbamates are recognized for their chemical stability and their ability to

act as bioisosteres of amide bonds, which can enhance the pharmacokinetic properties of drug

candidates.
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tert-Butyl (pyridin-3-ylmethyl)carbamate serves as a crucial building block for the synthesis

of various pharmaceutical intermediates. The Boc-protected amine allows for selective

reactions at other positions of the molecule, and the Boc group can be easily removed under

acidic conditions to reveal the primary amine for further functionalization.

This compound is a key intermediate in the synthesis of a variety of biologically active

molecules, including:

Orexin Receptor Antagonists: These compounds are being investigated for the treatment of

insomnia and other sleep disorders.

IRAK4 Inhibitors: Interleukin-1 receptor-associated kinase 4 (IRAK4) is a key target in

inflammatory diseases, making its inhibitors potential therapeutics for conditions like

rheumatoid arthritis.[3]

Enzyme Inhibitors: The pyridine moiety and the flexible linker provided by the aminomethyl

group can be incorporated into molecules designed to interact with the active sites of various

enzymes.

The general workflow for utilizing tert-Butyl (pyridin-3-ylmethyl)carbamate in a drug

discovery program is outlined below.
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Caption: Role of tert-Butyl (pyridin-3-ylmethyl)carbamate in a drug discovery workflow.

Conclusion
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tert-Butyl (pyridin-3-ylmethyl)carbamate is a versatile and valuable chemical intermediate

with significant applications in the field of drug discovery and medicinal chemistry. Its well-

defined physicochemical properties, established synthetic routes, and the strategic importance

of its protected amine functionality make it an essential tool for the synthesis of novel

therapeutic agents. This guide provides the foundational knowledge for the safe and effective

use of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

